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Introduction

(R)-MPH-220 is the R-enantiomer of the novel, highly selective inhibitor of fast skeletal muscle
myosin-2 isoforms, MPH-220. Its counterpart, the S-enantiomer (S(-)-MPH-220), has been
identified as the significantly more potent inhibitor. MPH-220 acts as a direct muscle relaxant by
binding to the blebbistatin-binding cavity of the myosin motor domain, independent of the
nervous system.[1][2] This targeted mechanism of action offers the potential for muscle
relaxation without the cardiovascular or central nervous system side effects associated with
current muscle relaxants.[1][3][4] The selectivity of MPH-220 for fast skeletal muscle myosin is
attributed to a unique leucine residue in the drug-binding site of fast skeletal myosin heavy
chains, which is replaced by phenylalanine in other myosin-2 isoforms, such as cardiac myosin.

[1][2]

While the S(-)-enantiomer is the primary active compound, the study of (R)-MPH-220 in in vitro
muscle contractility assays can serve as a crucial negative control to confirm the
stereospecificity of the myosin inhibition. This application note provides a protocol for utilizing
(R)-MPH-220 in in vitro muscle contractility assays to assess its effects and to serve as a
comparative benchmark against its more active S-enantiomer.

© 2026 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b12384231#bc-rfq
https://www.benchchem.com/product/b12384231/docs?utm_src=pdf-body#application-note-r-mph-220-for-in-vitro-muscle-contractility-assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC7596007/
https://www.researchgate.net/figure/MPH-220-Inhibits-Skeletal-Muscle-Myosin-with-Extreme-Selectivity-Independently-of-the_fig1_344681672
https://pmc.ncbi.nlm.nih.gov/articles/PMC7596007/
https://www.eurekalert.org/news-releases/815927
https://www.researchgate.net/publication/349974947_Abstract_P221_First-In-Class_Anti-Spastic_Drug_Candidate_MPH-220_Efficiently_Relaxes_Spastic_Muscles_and_Improves_Motor_Functions_in_Gait_Disorder_in_Preclinical_Studies
https://pmc.ncbi.nlm.nih.gov/articles/PMC7596007/
https://www.researchgate.net/figure/MPH-220-Inhibits-Skeletal-Muscle-Myosin-with-Extreme-Selectivity-Independently-of-the_fig1_344681672
https://www.benchchem.com/product/b12384231/docs?utm_src=pdf-body#application-note-r-mph-220-for-in-vitro-muscle-contractility-assays
https://www.benchchem.com/product/b12384231/docs?utm_src=pdf-body#application-note-r-mph-220-for-in-vitro-muscle-contractility-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384231?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Applicat?qn

Check Availability & Pricing

Mechanism of Action

MPH-220 directly inhibits the ATPase activity of fast skeletal muscle myosin-2.[1] It binds to a
pocket near the actin-binding cleft, stabilizing the myosin in a pre-powerstroke state where it is
detached from actin.[1][2] This inhibition is highly selective for fast skeletal muscle isoforms due
to the presence of a specific leucine residue (Leu476 in human MyHC lla) that interacts with
the morpholino group of MPH-220.[1][2] Other myosin isoforms, including cardiac and smooth
muscle myosins, have a phenylalanine at this position, which prevents high-affinity binding of
MPH-220.[1][2] Consequently, MPH-220 reduces muscle force generation in tissues with a high
proportion of fast-twitch fibers.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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